Cas no 756488-69-4 (Benzamide,N-(1-oxo-2-propyn-1-yl)-)
756488-69-4 structure
Product Name:Benzamide,N-(1-oxo-2-propyn-1-yl)-
CAS No:756488-69-4
MF:C10H7NO2
MW:173.168082475662
CID:549086
PubChem ID:12139932
Update Time:2025-04-19
Benzamide,N-(1-oxo-2-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-(1-oxo-2-propyn-1-yl)-
- Benzamide,N-(1-oxo-2-propynyl)- (9CI)
- N-prop-2-ynoylbenzamide
- N-(Prop-2-ynoyl)benzamide
- DTXSID70478358
- Benzamide,N-(1-oxo-2-propynyl)-(9ci)
- 756488-69-4
-
- Inchi: 1S/C10H7NO2/c1-2-9(12)11-10(13)8-6-4-3-5-7-8/h1,3-7H,(H,11,12,13)
- InChI Key: FDCWYEOQVGYHGX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)NC(C#C)=O
Computed Properties
- Exact Mass: 173.04771
- Monoisotopic Mass: 173.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
Benzamide,N-(1-oxo-2-propyn-1-yl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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